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Compound of Interest

Compound Name: TAMRA-PEG4-acid

Cat. No.: B611140 Get Quote

An In-depth Technical Guide to the Storage and Handling of TAMRA-PEG4-acid

For researchers, scientists, and drug development professionals utilizing TAMRA-PEG4-acid,

understanding its proper storage and handling is critical to ensure its stability and performance

in assays. This guide provides a comprehensive overview of the recommended storage

conditions, stability, and handling procedures for TAMRA-PEG4-acid.

Physicochemical Properties
TAMRA-PEG4-acid is a fluorescent dye linker that contains a TAMRA (tetramethylrhodamine)

fluorophore and a PEG4 (polyethylene glycol) spacer with a terminal carboxylic acid group. The

carboxylic acid can be conjugated to primary amine groups on other molecules.

Property Value

Molecular Formula C36H43N3O10

Molecular Weight 677.80 g/mol

Excitation Maximum (λex) 553 nm

Emission Maximum (λem) 575 nm

Appearance Brown to reddish-brown solid or liquid

Solubility Soluble in DMSO, DMF, DCM, and water
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The stability of TAMRA-PEG4-acid is highly dependent on the storage conditions. It is

available in both solid (pure) form and as a solution in a solvent.

Solid Form
For long-term storage, TAMRA-PEG4-acid in its pure, solid form should be stored at -20°C.[1]

[2][3] Under these conditions, it is stable for up to three years.[4] For shorter periods, it can be

stored at 4°C for up to two years.[4] The compound is typically shipped at ambient temperature.

Storage Temperature Shelf Life

-20°C 3 years

4°C 2 years

In Solvent
Once dissolved in a solvent, the stability of TAMRA-PEG4-acid decreases. Stock solutions

should be stored at -80°C for up to six months or at -20°C for up to one month. It is

recommended to aliquot the stock solution into single-use volumes to avoid repeated freeze-

thaw cycles, which can lead to degradation of the compound.

Storage Temperature Shelf Life

-80°C 6 months

-20°C 1 month

Handling and Stability
Proper handling of TAMRA-PEG4-acid is essential to maintain its chemical integrity.

Light Sensitivity: As a fluorescent dye, TAMRA-PEG4-acid is sensitive to light. It should be

protected from direct sunlight and prolonged exposure to light.

Moisture Sensitivity: The compound is hygroscopic, meaning it can absorb moisture from the

air. It is important to keep the container tightly sealed in a cool, well-ventilated area. When
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preparing solutions, use freshly opened, anhydrous solvents, as the presence of water can

affect solubility and stability.

Chemical Stability: TAMRA-PEG4-acid is stable under recommended storage conditions.

However, it is incompatible with strong acids and alkalis, as well as strong oxidizing and

reducing agents, which can cause it to decompose.

Experimental Protocol: Assessing the Stability of
TAMRA-PEG4-acid
To assess the stability of TAMRA-PEG4-acid under specific experimental conditions, a stability

study can be performed. The following is a general protocol that can be adapted for this

purpose.

Objective: To determine the rate of degradation of TAMRA-PEG4-acid under various storage

conditions (e.g., different temperatures, light exposure, pH).

Materials:

TAMRA-PEG4-acid

Appropriate solvents (e.g., DMSO, water)

Buffers with a range of pH values

HPLC system with a fluorescence detector

UV-Vis spectrophotometer

Temperature-controlled storage chambers

Light-blocking and transparent containers

Methodology:

Sample Preparation: Prepare stock solutions of TAMRA-PEG4-acid in the desired solvent.

From the stock solution, prepare aliquots in different buffers or solvents to be tested.
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Storage Conditions: Store the aliquots under a matrix of conditions. For example:

Temperature: -20°C, 4°C, room temperature, 37°C.

Light Exposure: In the dark (wrapped in foil) and exposed to ambient light.

pH: In buffers with pH values ranging from acidic to basic (e.g., pH 4, 7, 9).

Time Points: At designated time points (e.g., 0, 24, 48, 72 hours, 1 week, 1 month), remove

an aliquot from each condition for analysis.

Analysis:

HPLC Analysis: Analyze the samples using an HPLC system with a fluorescence detector

set to the excitation and emission wavelengths of TAMRA. The appearance of new peaks

or a decrease in the area of the main peak indicates degradation.

Spectrophotometric Analysis: Measure the absorbance and fluorescence emission spectra

of the samples. A decrease in absorbance or fluorescence intensity can indicate

degradation of the fluorophore.

Data Analysis: Quantify the percentage of remaining TAMRA-PEG4-acid at each time point

for each condition. Plot the percentage of intact compound versus time to determine the

degradation kinetics.

Logical Workflow for Handling and Storage
The following diagram illustrates the recommended workflow for the proper handling and

storage of TAMRA-PEG4-acid.
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Receiving and Initial Storage

Preparation of Stock Solution

Long-term and Working Solution Storage

Receive TAMRA-PEG4-acid
(shipped at ambient temperature)

Inspect container for damage

Store immediately at -20°C
(solid form)

Equilibrate to room temperature
in a desiccator

Weigh desired amount in a
low-light environment

Dissolve in anhydrous solvent
(e.g., DMSO)

Aliquot stock solution into
single-use volumes

Store aliquots at -80°C (6 months)
or -20°C (1 month)

Protect from light and moisture

Click to download full resolution via product page

Caption: Workflow for handling and storage of TAMRA-PEG4-acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. TAMRA-PEG4-acid, 1909223-02-4 | BroadPharm [broadpharm.com]

2. TAMRA-PEG4-Alkyne, 1225057-68-0 | BroadPharm [broadpharm.com]

3. DBCO-PEG4-5-TAMRA, DBCO-containing Fluorescent Dyes - Jena Bioscience
[jenabioscience.com]

4. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [storage conditions for TAMRA-PEG4-acid].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611140#storage-conditions-for-tamra-peg4-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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